Endogenous metabolite
  • Salicyluric Acid
    Salicyluric Acid
    • Cat. No.:
    • B018661
    • CAS No.:
    • 487-54-7
    • Molecular Formula:
    • C9H9NO4
    • Molecular Weight:
    • 195.17 g/mol
    Description
    Salicyluric acid is an N-acylglycine in which the acyl group is specified as 2-hydroxybenzoyl. It has a role as a uremic toxin and a human xenobiotic metabolite. It is a N-acylglycine and a secondary carboxamide...
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  • Caffeic Acid
    Caffeic Acid
    • Cat. No.:
    • B190718
    • CAS No.:
    • 331-39-5
    • Molecular Formula:
    • C9H8O4
    • Molecular Weight:
    • 180.16 g/mol
    Description
    Caffeic Acid can cause cancer according to The World Health Organization's International Agency for Research on Cancer (IARC).
    3,4-dihydroxycinnamic acid appears as yellow prisms or plates (from chloroform or...
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  • 2,4-Dimethylacetophenone
    2,4-Dimethylacetophenone
    • Cat. No.:
    • B1329390
    • CAS No.:
    • 89-74-7
    • Molecular Formula:
    • C10H12O
    • Molecular Weight:
    • 148.20 g/mol
    Description
    2',4'-Dimethylacetophenone is an aromatic ketone.
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  • Asiaticoside
    Asiaticoside
    • Cat. No.:
    • B1665284
    • CAS No.:
    • 16830-15-2
    • Molecular Formula:
    • C48H78O19
    • Molecular Weight:
    • 959.1 g/mol
    Description
    Asiaticoside is a triterpenoid saponin.
    Madecassol has been reported in Centella erecta, Akebia trifoliata, and other organisms with data available.
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  • Cortisol
    Cortisol
    • Cat. No.:
    • B1673445
    • CAS No.:
    • 50-23-7
    • Molecular Formula:
    • C21H30O5
    • Molecular Weight:
    • 362.5 g/mol
    Description
    Hydrocortisone, or cortisol, is a glucocorticoid secreted by the adrenal cortex. Hydrocortisone is used to treat immune, inflammatory, and neoplastic conditions. It was discovered in the 1930s by Edward Kendall and named Compound F, or 17-hydroxycorticosterone. Hydrocortisone was granted FDA approval on 5 August 1952.
    Hydrocortisone is a Corticosteroid. The mechanism of action of hydrocortisone is as a Corticosteroid Hormone Receptor Agonist.
    Hydrocortisone has been reported in Ganoderma boninense, Homo sapiens, and Phlomoides rotata with data available.
    Therapeutic Hydrocortisone is a synthetic or semisynthetic analog of natural hydrocortisone hormone produced by the adrenal glands with primary glucocorticoid and minor mineralocorticoid effects. As a glucocorticoid receptor agonist, hydrocortisone promotes protein catabolism, gluconeogenesis, capillary wall stability, renal excretion of calcium, and suppresses immune and inflammatory responses. (NCI04)
    HYDROCORTISONE is a small molecule drug with a maximum clinical trial phase of IV (across all indications) that was first approved in 1952 and has 35 approved and 62 investigational indications.
    The main glucocorticoid secreted by the ADRENAL CORTEX. Its synthetic counterpart is used, either as an injection or topically, in the treatment of inflammation, allergy, collagen diseases, asthma, adrenocortical deficiency, shock, and some neoplastic conditions."> Cortisol is a 17alpha-hydroxy-C21-steroid that is pregn-4-ene substituted by oxo groups at positions 3 and 20 and hydroxy groups at positions 11, 17 and 21. Cortisol is a corticosteroid hormone or glucocorticoid...
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  • Hydrocortisone Acetate
    Hydrocortisone Acetate
    • Cat. No.:
    • B1673448
    • CAS No.:
    • 50-03-3
    • Molecular Formula:
    • C23H32O6
    • Molecular Weight:
    • 404.5 g/mol
    Description
    Cortisol 21-acetate is a tertiary alpha-hydroxy ketone and a cortisol ester.
    Hydrocortisone Acetate is the synthetic acetate ester form of hydrocortisone, a corticosteroid with anti-inflammatory and immunosup...
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  • L-lysine
    L-lysine
    • Cat. No.:
    • B1673455
    • CAS No.:
    • 12798-06-0
    • Molecular Formula:
    • C6H14N2O2
    • Molecular Weight:
    • 146.19 g/mol
    Description
    Lysine is one of nine essential amino acids in humans required for growth and tissue repair, Lysine is supplied by many foods, especially red meats, fish, and dairy products. Lysine seems to be active against he...
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  • Hydroorotic acid, L-
    Hydroorotic acid, L-
    • Cat. No.:
    • B1673458
    • CAS No.:
    • 5988-19-2
    • Molecular Formula:
    • C5H6N2O4
    • Molecular Weight:
    • 158.11 g/mol
    Description
    (S)-dihydroorotic acid is the (S)-enantiomer of dihydroorotic acid that is an intermediate in the metabolism of pyridine. It has a role as a Saccharomyces cerevisiae metabolite, a human metabolite, an Escherichi...
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  • Glycolic Acid
    Glycolic Acid
    • Cat. No.:
    • B1673462
    • CAS No.:
    • 79-14-1
    • Molecular Formula:
    • C2H4O3
      C2H4O3
      HOCH2COOH
    • Molecular Weight:
    • 76.05 g/mol
    Description
    Glycolic acid is a 2-hydroxy monocarboxylic acid that is acetic acid where the methyl group has been hydroxylated. It has a role as a metabolite and a keratolytic drug. It is a 2-hydroxy monocarboxylic acid and ...
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  • (+)-Isoalantolactone
    (+)-Isoalantolactone
    • Cat. No.:
    • B10774787
    • CAS No.:
    • 4677-48-9
    • Molecular Formula:
    • C15H20O2
    • Molecular Weight:
    • 232.32 g/mol
    Description
    Isoalantolactone is a sesquiterpene lactone of the eudesmanolide group. It has been isolated from Inula helenium. It has a role as an apoptosis inducer, an antifungal agent and a plant metabolite. It is a sesqui...
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